Cas no 197904-09-9 (Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester)

• Product Name: Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester
• CAS No: 197904-09-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 3873762
• PubChem ID: 18321694
• Update Time: 2025-06-24

Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester
• AKOS018407479
• ethyl 3-amino-4,4-dimethylpentanoate
• G88037
• 197904-09-9
• SCHEMBL19100033
• EN300-702230
• CS-0272491

• Inchi： 1S/C9H19NO2/c1-5-12-8(11)6-7(10)9(2,3)4/h7H,5-6,10H2,1-4H3
• InChI Key： CQMQDGBSOJPPBZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(N)C(C)(C)C

Computed Properties

• Exact Mass: 173.141578849Da
• Monoisotopic Mass: 173.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester

Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester (CAS No. 197904-09-9): An Overview

Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester (CAS No. 197904-09-9) is a versatile organic compound with a unique structure that has garnered significant attention in recent years for its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its 3-amino-4,4-dimethyl substituents and an ethyl ester group, which contribute to its distinct chemical properties and reactivity.

The 3-amino-4,4-dimethyl moiety imparts significant stability and reactivity to the molecule, making it an attractive candidate for the synthesis of more complex organic compounds. The presence of the ethyl ester group further enhances its solubility and reactivity in various solvents, which is crucial for its use in chemical reactions and formulations. These properties have led to its exploration in a wide range of applications, from drug discovery to the development of advanced materials.

Recent studies have highlighted the potential of Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester in the field of pharmaceuticals. For instance, researchers at the University of California have investigated its use as a building block for the synthesis of novel anti-inflammatory drugs. The compound's ability to modulate specific biological pathways has shown promise in reducing inflammation and pain without significant side effects. This research underscores the compound's potential as a key intermediate in the development of new therapeutic agents.

In addition to its pharmaceutical applications, Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester has also been explored for its use in materials science. A study published in the Journal of Materials Chemistry A demonstrated that this compound can be used as a precursor for the synthesis of functional polymers with enhanced mechanical properties. The unique structure of the compound allows for precise control over polymerization reactions, leading to materials with tailored properties suitable for various applications, such as biomedical devices and electronic components.

The chemical synthesis of Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester has been optimized through several methods. One common approach involves the reaction of 3-amino-4,4-dimethylpentanoic acid with ethanol in the presence of a catalyst. This method yields high purity and yield, making it suitable for large-scale production. Advanced techniques such as microwave-assisted synthesis have also been employed to improve reaction efficiency and reduce reaction times.

From a safety perspective, Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored in a well-ventilated area and handled with appropriate personal protective equipment (PPE) to prevent inhalation or skin contact. Safety data sheets (SDS) should be consulted for detailed handling and storage guidelines.

In conclusion, Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester (CAS No. 197904-09-9) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an invaluable tool in various scientific and industrial fields. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and related disciplines.